Cas no 4895-37-8 (6(2H)-Azulenone,1,3,3a,4,5,8a-hexahydro-2-(1-hydroxy-1-methylethyl)-4,8-dimethyl-,semicarbazone, 2-acetate (8CI))

• Product Name: 6(2H)-Azulenone,1,3,3a,4,5,8a-hexahydro-2-(1-hydroxy-1-methylethyl)-4,8-dimethyl-,semicarbazone, 2-acetate (8CI)
• CAS No: 4895-37-8
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• CID: 333772
• PubChem ID: 5211924
• Update Time: 2025-04-19

6(2H)-Azulenone,1,3,3a,4,5,8a-hexahydro-2-(1-hydroxy-1-methylethyl)-4,8-dimethyl-,semicarbazone, 2-acetate (8CI) Chemical and Physical Properties

Names and Identifiers

• 6(2H)-Azulenone,1,3,3a,4,5,8a-hexahydro-2-(1-hydroxy-1-methylethyl)-4,8-dimethyl-,semicarbazone, 2-acetate (8CI)
• methyl 2-(azepane-1-carbonylamino)propanoate
• AKOS017704050
• DTXSID90410316
• 4895-37-8
• AC1NPXVC

• Inchi： 1S/C11H20N2O3/c1-9(10(14)16-2)12-11(15)13-7-5-3-4-6-8-13/h9H,3-8H2,1-2H3,(H,12,15)
• InChI Key： JLODLHGKMLICRK-UHFFFAOYSA-N
• SMILES： O=C(NC(C(=O)OC)C)N1CCCCCC1

Computed Properties

• Exact Mass: 228.147393
• Monoisotopic Mass: 228.147393
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58.6

Experimental Properties

• Density: 1.093
• Boiling Point: 404.6°Cat760mmHg
• Flash Point: 198.5°C
• Refractive Index: 1.483